2-(3,4-dimethylphenoxy)-N-(4-methoxy-2-nitrophenyl)acetamide

• IUPAC Name: 2-(3,4-dimethylphenoxy)-N-(4-methoxy-2-nitrophenyl)acetamide
• InChI: InChI=1S/C17H18N2O5/c1-11-4-5-14(8-12(11)2)24-10-17(20)18-15-7-6-13(23-3)9-16(15)19(21)22/h4-9H,10H2,1-3H3,(H,18,20)
• InChI Key: XCHNLNYPLKUJOU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)OCC(=O)NC2=C(C=C(C=C2)OC)[N+](=O)[O-])C
• Molecular Formula: C17H18N2O5
• Molecular Weight: 330.33 g/mol

Description

2-(3,4-dimethylphenoxy)-N-(4-methoxy-2-nitrophenyl)acetamide, also known as DMNA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential uses in various applications. The compound is a member of the acetanilide family and is known for its unique molecular structure, which makes it an attractive candidate for further investigation.

Mechanism of Action

The mechanism of action of 2-(3,4-dimethylphenoxy)-N-(4-methoxy-2-nitrophenyl)acetamide involves the inhibition of various enzymes and proteins that are essential for the growth and proliferation of cancer cells. The compound is known to inhibit the activity of topoisomerase II, an enzyme that is required for DNA replication and cell division. This compound also inhibits the activity of tubulin, a protein that is involved in the formation of the cytoskeleton of cells.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects on cells. The compound is known to induce apoptosis, or programmed cell death, in cancer cells. This compound also has anti-inflammatory properties and has been shown to reduce the production of various pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

2-(3,4-dimethylphenoxy)-N-(4-methoxy-2-nitrophenyl)acetamide has several advantages for use in laboratory experiments. The compound is relatively easy to synthesize and is stable under a wide range of conditions. However, one limitation of using this compound in experiments is that it can be toxic to cells at high concentrations, making it difficult to determine the optimal dose for use in experiments.

Future Directions

There are several future directions for research on 2-(3,4-dimethylphenoxy)-N-(4-methoxy-2-nitrophenyl)acetamide. One area of interest is the development of new analogs of the compound that may have improved efficacy and reduced toxicity. Another area of research involves the use of this compound in combination with other drugs to enhance its effectiveness in treating cancer. Additionally, further studies are needed to better understand the mechanism of action of this compound and its potential applications in other areas of medicine.

Scientific Research Applications

2-(3,4-dimethylphenoxy)-N-(4-methoxy-2-nitrophenyl)acetamide has been the subject of various scientific studies due to its potential applications in the field of medicine. One of the most significant areas of research involves the compound's ability to inhibit the growth of cancer cells. Studies have shown that this compound can effectively inhibit the growth of various types of cancer cells, including breast, colon, and lung cancer cells.